Cas no 20195-06-6 (O,O-Diethyl S-Propyl Phosphorothioate)

• Product Name: O,O-Diethyl S-Propyl Phosphorothioate
• CAS No: 20195-06-6
• MF: C₇H₁₇O₃PS
• MW: 212.24684214592
• CID: 909211
• PubChem ID: 152293
• Update Time: 2025-07-22

O,O-Diethyl S-Propyl Phosphorothioate Chemical and Physical Properties

Names and Identifiers

• phorate-oxon
• 1-diethoxyphosphorylsulfanylpropane
• Diethyl S-n-propyl phosphorothiolate
• Diethyl S-propyl phosphorothiolate
• O,O-diaethyl-S-propyl-phosphorothioat
• O,O-diethyl-S-n-propyl phosporothiolate
• O,O-Diethyl-S-n-propyl-thiophosphorsaeureester
• Phosphorothioic acid,O,O-diethyl S-propyl ester
• propylthio-phosphonic acid diethyl ester
• thiophosphoric acid O,O'-diethyl ester S-propyl ester
• Thiophosphorsaeure-O,O'-diaethylester-S-propylester
• Thiophosphorsaeure-O,O-diethyl-S-propylester
• SCHEMBL6264600
• O,O-diethyl S-propyl phosphorothioate
• Ethyl propyl phosphorothioate
• Phosphorothioic acid, O,O-diethyl S-propyl ester
• 20195-06-6
• DTXSID50174028
• BRN 1706425
• O,O-Diethyl S-Propyl Phosphorothioate

• Inchi： 1S/C7H17O3PS/c1-4-7-12-11(8,9-5-2)10-6-3/h4-7H2,1-3H3
• InChI Key： WPRUJVAQCWMXQM-UHFFFAOYSA-N
• SMILES： S(CCC)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 212.06400
• Monoisotopic Mass: 212.06360257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Flash Point: 4 °C
• PSA: 70.64000
• LogP: 3.31070

O,O-Diethyl S-Propyl Phosphorothioate Security Information

• Hazardous Material transportation number：UN 1294 3/PG 2
• Hazard Category Code： 11-38-48/20-63-65-67
• Safety Instruction： 36/37-62
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R63; R65; R67

Additional information on O,O-Diethyl S-Propyl Phosphorothioate

Comprehensive Overview of O,O-Diethyl S-Propyl Phosphorothioate (CAS No. 20195-06-6)

O,O-Diethyl S-Propyl Phosphorothioate (CAS No. 20195-06-6) is an organophosphorus compound widely studied for its unique chemical properties and applications in various industrial and research fields. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its role in organic synthesis and chemical intermediates. Its molecular structure, featuring a phosphorothioate group, makes it a subject of interest in catalysis and material science.

In recent years, the demand for specialized chemical intermediates like O,O-Diethyl S-Propyl Phosphorothioate has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for information on its synthesis methods, safety data, and applications in agrochemicals. This compound’s versatility is highlighted by its potential use in pesticide formulations and pharmaceutical precursors, though it is crucial to adhere to regulatory guidelines.

The chemical properties of O,O-Diethyl S-Propyl Phosphorothioate include a molecular weight of 210.27 g/mol and a distinct phosphorus-sulfur bond, which contributes to its reactivity. Its solubility in organic solvents and stability under controlled conditions make it a valuable component in laboratory research. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity and consistency for industrial use.

One of the trending topics surrounding CAS No. 20195-06-6 is its role in environmental degradation studies. Scientists are investigating its biodegradation pathways and ecotoxicological impact, aligning with global efforts to minimize chemical pollution. Questions like “How does O,O-Diethyl S-Propyl Phosphorothioate break down in soil?” or “What are its metabolites?” are frequently explored in academic literature and online forums.

From a commercial perspective, suppliers and manufacturers of O,O-Diethyl S-Propyl Phosphorothioate emphasize its high purity grades and custom synthesis options. The compound’s storage recommendations (e.g., cool, dry environments) and handling precautions are critical to maintaining its integrity. Additionally, its cost-effectiveness compared to similar organophosphorus derivatives makes it a preferred choice for large-scale applications.

In conclusion, O,O-Diethyl S-Propyl Phosphorothioate (CAS No. 20195-06-6) remains a significant compound in both academic and industrial settings. Its multifunctional applications, coupled with ongoing research into its environmental behavior, ensure its relevance in modern chemistry. For those seeking detailed technical specifications or safety protocols, consulting peer-reviewed journals or certified suppliers is highly recommended.